5-[5-(3,5-dimethyl-1,2-oxazol-4-yl)-1,2,4-oxadiazol-3-yl]-N-ethyl-6-methyl-3,4-dihydro-1H-2,7-naphthyridine-2-carboxamide

• IUPAC Name: 5-[5-(3,5-dimethyl-1,2-oxazol-4-yl)-1,2,4-oxadiazol-3-yl]-N-ethyl-6-methyl-3,4-dihydro-1H-2,7-naphthyridine-2-carboxamide
• InChI: InChI=1S/C19H22N6O3/c1-5-20-19(26)25-7-6-14-13(9-25)8-21-10(2)16(14)17-22-18(28-24-17)15-11(3)23-27-12(15)4/h8H,5-7,9H2,1-4H3,(H,20,26)
• InChI Key: YXPVLIGWPMACMJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)N1CCC2=C(C(=NC=C2C1)C)C3=NOC(=N3)C4=C(ON=C4C)C
• Molecular Formula: C19H22N6O3
• Molecular Weight: 382.4 g/mol

Description

The compound appears to contain several functional groups and rings, including an isoxazole ring and a naphthyridine ring. Isoxazoles are a type of azole with an oxygen atom next to a nitrogen atom in a five-membered ring. They are known for their diverse biological activities. Naphthyridines are nitrogen-containing heterocyclic compounds that also exhibit a wide range of biological activities.

Chemical Reactions Analysis

Isoxazoles can undergo a variety of reactions, including nucleophilic substitutions and additions, depending on the substituents present. Naphthyridines can also participate in various reactions, such as palladium-catalyzed cross-coupling reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups and the overall structure of the molecule. For example, the presence of nitrogen in the rings could potentially allow for hydrogen bonding, influencing solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Isoxazoles and naphthyridines are both found in a variety of biologically active compounds, including antibacterial, antiviral, and anticancer agents.

Future Directions

The future directions for research would likely depend on the specific biological activities of the compound. Given the biological activities associated with isoxazoles and naphthyridines, potential areas of interest could include the development of new pharmaceuticals or the study of the compound’s interactions with biological targets.